2,6-dichloro-N-cyclopropylpyrimidin-4-amine
Overview
Description
2,6-dichloro-N-cyclopropylpyrimidin-4-amine is a chemical compound . It is not intended for human or veterinary use and is used for research purposes. The molecular formula of this compound is C7H7Cl2N3.
Molecular Structure Analysis
The molecular structure of 2,6-dichloro-N-cyclopropylpyrimidin-4-amine is represented by the formula C7H7Cl2N3. The InChI code for this compound is 1S/C7H7Cl2N3/c8-5-3-6 (10-4-1-2-4)12-7 (9)11-5/h3-4H,1-2H2, (H,10,11,12) .Scientific Research Applications
Analysis of Global Trends in Herbicide Toxicity Studies
The herbicide 2,4-Dichlorophenoxyacetic acid (2,4-D) has been extensively studied due to its widespread use in agricultural and urban settings. Research in this field has rapidly advanced, particularly focusing on the toxicology and mutagenicity of 2,4-D. A scientometric review was conducted to provide a quantitative visualization of the development in this area, highlighting the influence of research categories such as 'Toxicology' and 'Biochemical and Molecular Biology'. The review suggests future studies will likely concentrate on molecular biology aspects, specifically gene expression, and the assessment of exposure in human bioindicators, contributing significantly to the understanding of 2,4-D toxicology and mutagenicity (Zuanazzi, Ghisi, & Oliveira, 2020).
Advances in Analytical Methods for Biogenic Amines in Foods
Biogenic amines (BA) in foods have been a subject of concern due to their toxicity and role as indicators of food spoilage. Significant progress has been made in developing analytical methods for BA quantification, primarily using chromatographic methods. These methods allow for the individual or simultaneous determination of BAs, playing a crucial role in ensuring food safety and quality (Önal, 2007).
Degradation of Nitrogen-containing Hazardous Compounds
Advanced oxidation processes (AOPs) have been reviewed for their efficacy in mineralizing nitrogen-containing compounds used in various industries. The review covers the degradation efficiencies, reaction mechanisms, and the effect of process parameters on the degradation of amine- and azo-based compounds. It offers a comprehensive overview of the literature and drives essential aspects of future research on these compounds, highlighting the reactivity of ozone and the promising alternative of cavitation as a pre-treatment method (Bhat & Gogate, 2021).
Safety and Bioavailability of Plant Betalains
Betalains, derived from plants in the order Caryophyllales, are accepted food additives composed of a nitrogenous core structure. Their safety, radical-scavenging activity, and clinical efficacies have been reviewed, focusing on their bioavailability and potential as micronutrients. The review emphasizes the need for future research to establish the daily intake of betanin and indicaxanthin to maximize health benefits (Khan, 2016).
Safety And Hazards
This compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 . It’s important to handle this compound with care and use appropriate safety measures.
properties
IUPAC Name |
2,6-dichloro-N-cyclopropylpyrimidin-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7Cl2N3/c8-5-3-6(10-4-1-2-4)12-7(9)11-5/h3-4H,1-2H2,(H,10,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QRTRXSONPAFUNI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC2=CC(=NC(=N2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7Cl2N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50606011 |
Source
|
| Record name | 2,6-Dichloro-N-cyclopropylpyrimidin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50606011 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-dichloro-N-cyclopropylpyrimidin-4-amine | |
CAS RN |
270929-28-7 |
Source
|
| Record name | 2,6-Dichloro-N-cyclopropylpyrimidin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50606011 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,6-dichloro-N-cyclopropylpyrimidin-4-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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